Cas no 497061-27-5 (N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide)

• Product Name: N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide
• CAS No: 497061-27-5
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• MDL: MFCD02662201
• CID: 4714715
• Update Time: 2025-06-12

N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4,6-difluorophenyl)-2-methylpropanamide
• N-(6-BROMO-2,4-DIFLUOROPHENYL)-2-METHYLPROPANAMIDE
• N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide

• MDL： MFCD02662201
• Inchi： 1S/C10H10BrF2NO/c1-5(2)10(15)14-9-7(11)3-6(12)4-8(9)13/h3-5H,1-2H3,(H,14,15)
• InChI Key： XFHKEZINYSJVRI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(C(C)C)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide

Comprehensive Overview of N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide (CAS No. 497061-27-5)

N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide, with the CAS number 497061-27-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo- and difluoro-substituted phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogen and amide functionalities, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, aligning with trends in precision medicine and green chemistry. The compound's CAS No. 497061-27-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide involves multi-step organic reactions, including halogenation and amidation. Its 2-methylpropanamide moiety enhances metabolic stability, a feature highly valued in prodrug design. This aligns with current industry focus on improving drug bioavailability, a topic dominating forums like PubMed and ResearchGate. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a critical factor given its use in high-throughput screening platforms.

From an environmental perspective, the compound's difluorophenyl group contributes to biodegradability studies—a hot topic in EPA regulatory discussions. Its bromine atom offers strategic sites for further functionalization, making it a candidate for click chemistry applications. These attributes position CAS 497061-27-5 as a subject of patents related to catalytic cross-coupling reactions, frequently cited in ACS journal publications.

In material science, derivatives of N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide exhibit promise in organic electronics, particularly for designing charge-transport layers in OLEDs. This intersects with the booming interest in flexible displays and energy-efficient lighting solutions. The compound's thermal stability, confirmed by TGA analysis, further supports such advanced applications.

Regulatory databases show increasing queries about 497061-27-5 safety profiles, reflecting broader societal emphasis on chemical risk assessment. While not classified as hazardous under major frameworks, proper PPE protocols are recommended during handling—a detail often highlighted in OSHA compliance guidelines. This pragmatic approach resonates with industries prioritizing ESG (Environmental, Social, and Governance) criteria.

The commercial availability of N-(2-Bromo-4,6-difluorophenyl)-2-methylpropanamide through specialty chemical suppliers meets the needs of contract research organizations (CROs). Market analyses indicate growing procurement for fragment-based drug discovery libraries, where its molecular weight (260.08 g/mol) falls within the ideal range for lead compound optimization. Such data points are increasingly tracked via AI-driven procurement platforms.

Future research directions for CAS 497061-27-5 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. These avenues align with Nobel Prize-winning methodologies like organocatalysis, ensuring sustained academic interest. Patent landscapes reveal protective claims around its crystalline polymorphs—an intellectual property strategy gaining traction in pharma patent litigation cases.